Cas no 2126160-04-9 (2-(iodomethyl)-hexahydrofuro[2,3-c]furan)

• Product Name: 2-(iodomethyl)-hexahydrofuro[2,3-c]furan
• CAS No: 2126160-04-9
• MF: C₇H₁₁IO₂
• MW: 254.065514802933
• CID: 4638972
• Update Time: 2025-10-30

2-(iodomethyl)-hexahydrofuro[2,3-c]furan Chemical and Physical Properties

Names and Identifiers

• 2-(iodomethyl)-hexahydrofuro[2,3-c]furan

• Inchi： 1S/C7H11IO2/c8-2-6-1-5-3-9-4-7(5)10-6/h5-7H,1-4H2
• InChI Key： KITVWEQNYBWYGB-UHFFFAOYSA-N
• SMILES： O1C(CI)CC2COCC12

Additional information on 2-(iodomethyl)-hexahydrofuro[2,3-c]furan

Comprehensive Overview of 2-(iodomethyl)-hexahydrofuro[2,3-c]furan (CAS No. 2126160-04-9): Properties, Applications, and Industry Insights

The chemical compound 2-(iodomethyl)-hexahydrofuro[2,3-c]furan (CAS No. 2126160-04-9) has garnered significant attention in recent years due to its unique structural properties and versatile applications in pharmaceutical and material science research. As a derivative of the hexahydrofuro[2,3-c]furan scaffold, this iodinated analog exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 2-(iodomethyl)-hexahydrofuro[2,3-c]furan" or "CAS 2126160-04-9 applications," reflecting its growing relevance in cutting-edge scientific endeavors.

One of the most intriguing aspects of 2-(iodomethyl)-hexahydrofuro[2,3-c]furan is its role in the development of novel bioactive molecules. The presence of the iodomethyl group enables efficient functionalization, which aligns with current trends in targeted drug discovery and green chemistry. Recent publications highlight its utility in constructing complex heterocycles, addressing common search queries such as "iodomethyl derivatives in medicinal chemistry" and "hexahydrofurofuran scaffold uses." Its stability under various reaction conditions further enhances its appeal for high-throughput synthesis platforms.

From a structural perspective, the hexahydrofuro[2,3-c]furan core provides a rigid bicyclic framework that mimics natural product architectures. This feature resonates with the pharmaceutical industry's focus on "privileged structures in drug design," a frequently searched topic in AI-driven literature analysis. The compound's CAS No. 2126160-04-9 serves as a critical identifier in patent filings and regulatory documentation, underscoring its commercial importance. Analytical techniques like NMR and HPLC-UV are typically employed for characterization, as evidenced by searches for "2-(iodomethyl)-hexahydrofuro[2,3-c]furan purity analysis."

Environmental and safety considerations are also prominent in discussions about 2-(iodomethyl)-hexahydrofuro[2,3-c]furan. While not classified as hazardous under standard protocols, proper handling procedures are emphasized in technical datasheets���addressing common user concerns about "chemical storage best practices." The compound's biodegradation profile and compatibility with sustainable solvents (e.g., cyclopentyl methyl ether) align with the broader industry shift toward "green synthetic methodologies," a trending search phrase in academic databases.

Looking ahead, the demand for CAS No. 2126160-04-9 is expected to rise due to its potential in polymer chemistry and agrochemical formulations. Market analysts note increased queries for "furan derivatives in material science" and "iodo-compounds as crosslinking agents," reflecting interdisciplinary interest. Continuous optimization of its synthetic routes—particularly via catalytic iodination—remains an active research area, as seen in publications indexed under "2126160-04-9 process optimization." This positions the compound as a focal point for innovation in specialty chemicals.

In conclusion, 2-(iodomethyl)-hexahydrofuro[2,3-c]furan represents a compelling case study in functionalized heterocyclic chemistry. Its dual utility in life sciences and industrial applications, combined with rigorous characterization protocols (addressing search trends like "CAS 2126160-04-9 spectroscopic data"), ensures its enduring relevance. As synthetic technologies evolve, this compound will likely play a pivotal role in addressing global challenges through molecular innovation.